Cas no 721-91-5 (Benzenamine,N-cyclohexyl-4-ethoxy-)

• Product Name: Benzenamine,N-cyclohexyl-4-ethoxy-
• CAS No: 721-91-5
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 572996
• PubChem ID: 69759
• Update Time: 2025-04-19

Benzenamine,N-cyclohexyl-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-cyclohexyl-4-ethoxy-
• N-cyclohexyl-4-ethoxyaniline
• N-Cyclohexyl-p-ethoxyaniline
• N-Cyclohexyl-p-phenetidine
• SCHEMBL3156163
• MNXAOJGEPQJONJ-UHFFFAOYSA-N
• N-Cyclohexyl-4-ethoxybenzenamine
• UNII-X5PZ3PU6AS
• cyclohexyl phenetylamine
• 721-91-5
• EINECS 211-959-1
• DTXSID8061056
• AKOS000231641
• NS00037344
• X5PZ3PU6AS
• Benzenamine, N-cyclohexyl-4-ethoxy-

• Inchi： 1S/C14H21NO/c1-2-16-14-10-8-13(9-11-14)15-12-6-4-3-5-7-12/h8-12,15H,2-7H2,1H3
• InChI Key： MNXAOJGEPQJONJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)NC1CCCCC1

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26